Cas no 76006-09-2 (1H,6H,7H-pyrazolo3,4-cpyridin-7-one)

• Product Name: 1H,6H,7H-pyrazolo3,4-cpyridin-7-one
• CAS No: 76006-09-2
• MF: C₆H₅N₃O
• MW: 135.123400449753
• MDL: MFCD11846326
• CID: 538614
• PubChem ID: 12668489
• Update Time: 2025-04-23

1H,6H,7H-pyrazolo3,4-cpyridin-7-one Chemical and Physical Properties

Names and Identifiers

• 7H-Pyrazolo[3,4-c]pyridin-7-one, 1,6-dihydro-
• 1,6-DIHYDRO-7H-PYRAZOLO[3,4-C]PYRIDIN-7-ONE
• 1H-pyrazolo<3,4-c>pyridin-7(6H)-one
• 1H,6H,7H-pyrazolo3,4-cpyridin-7-one
• 2H,6H,7H-pyrazolo[3,4-c]pyridin-7-one
• 918882-26-5
• EN300-254021
• F95247
• Z1203746870
• AKOS025396867
• CS-0088247
• BS-49528
• 2H-Pyrazolo[3,4-c]pyridin-7(6H)-one
• BDA00609
• 1,6-dihydropyrazolo[3,4-c]pyridin-7-one
• A848032
• AKOS006358010
• 1H-pyrazolo[3,4-c]pyridin-7-ol
• DTXSID501263779
• SCHEMBL1154955
• D74675
• 1H,6H,7H-pyrazolo[3,4-c]pyridin-7-one
• 76006-09-2
• 1H,6H-PYRAZOLO[3,4-C]PYRIDIN-7-ONE
• DB-291415
• 2,6-dihydropyrazolo[3,4-c]pyridin-7-one

• MDL： MFCD11846326
• Inchi： 1S/C6H5N3O/c10-6-5-4(1-2-7-6)3-8-9-5/h1-3H,(H,7,10)(H,8,9)
• InChI Key： RPXFCERITFUFCN-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=NN2)C=CN1

Computed Properties

• Exact Mass: 135.043261791g/mol
• Monoisotopic Mass: 135.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 57.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 1H,6H,7H-pyrazolo3,4-cpyridin-7-one

7H-Pyrazolo[3,4-c]pyridin-7-one, 1,6-dihydro- (CAS No. 76006-09-2): A Versatile Heterocyclic Compound with Promising Applications

The 7H-Pyrazolo[3,4-c]pyridin-7-one, 1,6-dihydro- (CAS No. 76006-09-2) represents an important class of nitrogen-containing heterocyclic compounds that has gained significant attention in pharmaceutical and materials science research. This bicyclic structure combines the features of both pyrazole and pyridine rings, creating a unique molecular scaffold with diverse chemical properties.

Recent studies highlight the growing interest in pyrazolo-pyridine derivatives due to their wide range of biological activities. Researchers are particularly focused on exploring the structure-activity relationships of this compound class, especially in drug discovery programs targeting neurological disorders and metabolic diseases. The 1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one core structure offers multiple sites for functionalization, making it a valuable building block in medicinal chemistry.

The compound's molecular formula (C6H5N3O) and molecular weight (135.12 g/mol) indicate its potential as a lead compound in drug development. Its moderate molecular weight and balanced lipophilicity make it particularly interesting for central nervous system (CNS) drug design, a hot topic in current pharmaceutical research. Many scientists are investigating how modifications to the pyrazolo[3,4-c]pyridinone scaffold can influence blood-brain barrier penetration.

In material science applications, the 7H-Pyrazolo[3,4-c]pyridin-7-one derivatives show promise as organic semiconductors and light-emitting materials. The conjugated π-system of the bicyclic structure contributes to interesting electronic properties that are being explored for organic electronic devices, a rapidly growing field driven by demand for flexible and sustainable electronics.

Synthetic approaches to 1,6-dihydro-7H-pyrazolo[3,4-c]pyridin-7-one typically involve cyclization reactions of appropriately substituted pyridine or pyrazole precursors. Recent advancements in green chemistry methodologies have led to more efficient and environmentally friendly synthetic routes, addressing one of the key concerns in modern chemical manufacturing.

The compound's stability profile makes it suitable for various formulation development studies. Researchers are particularly interested in its potential as a pharmacophore in kinase inhibitors, with several patent applications highlighting its use in targeted cancer therapies. This aligns with current trends in precision medicine and personalized treatment approaches.

Analytical characterization of CAS 76006-09-2 typically involves techniques such as HPLC, mass spectrometry, and NMR spectroscopy. The development of robust analytical methods for this compound has become increasingly important as its potential applications expand, particularly in quality control for pharmaceutical intermediates.

From a commercial perspective, the demand for pyrazolo[3,4-c]pyridinone derivatives has been steadily increasing, driven by both pharmaceutical and materials science applications. Several specialty chemical suppliers now offer custom synthesis services for this compound class, catering to the growing needs of research institutions and development laboratories.

Future research directions for 7H-Pyrazolo[3,4-c]pyridin-7-one, 1,6-dihydro- include exploring its potential in combination therapies and investigating novel delivery systems. The compound's versatility continues to make it a subject of interest in both academic and industrial settings, with new applications regularly emerging in scientific literature.